N-(3-acetylphenyl)-5-amino-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-5-amino-1-(4-ethoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H19N5O3/c1-3-27-16-9-7-15(8-10-16)24-18(20)17(22-23-24)19(26)21-14-6-4-5-13(11-14)12(2)25/h4-11H,3,20H2,1-2H3,(H,21,26)
• InChI Key: MVRKTUGNWQVYFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC(=C3)C(=O)C)N
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the attachment of the acetylphenyl and ethoxyphenyl groups. The exact synthesis route would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of the compound can be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The compound’s reactivity could be studied using various techniques, such as infrared (IR) spectroscopy, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the types of reactions the compound can undergo and the products of these reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. This is often studied in the context of biological systems, for example, if the compound is a drug, researchers would study how it interacts with proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic, while others are flammable. Information about a compound’s safety and hazards is typically provided in its Material Safety Data Sheet (MSDS).